Cas no 145374-00-1 (4,4-Difluoro-3-hydroxy-butyric acid ethyl ester)

• Product Name: 4,4-Difluoro-3-hydroxy-butyric acid ethyl ester
• CAS No: 145374-00-1
• MF: C₆H₁₀F₂O₃
• MW: 168.138609409332
• CID: 5470094
• Update Time: 2025-06-15

4,4-Difluoro-3-hydroxy-butyric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-3-hydroxy-butyric acid ethyl ester
• Butanoic acid, 4,4-difluoro-3-hydroxy-, ethyl ester

• Inchi： 1S/C6H10F2O3/c1-2-11-5(10)3-4(9)6(7)8/h4,6,9H,2-3H2,1H3
• InChI Key： AVOIWRHEAKPCCW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(O)C(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 4,4-Difluoro-3-hydroxy-butyric acid ethyl ester

Research Brief on 4,4-Difluoro-3-hydroxy-butyric acid ethyl ester (CAS: 145374-00-1): Recent Advances and Applications

4,4-Difluoro-3-hydroxy-butyric acid ethyl ester (CAS: 145374-00-1) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those with potential therapeutic applications. Recent studies have explored its utility in drug discovery, medicinal chemistry, and as a precursor for the development of novel fluorinated compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications in the pharmaceutical industry.

Recent literature highlights the importance of 4,4-Difluoro-3-hydroxy-butyric acid ethyl ester in the synthesis of fluorinated analogs of natural products and pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of this compound as a key intermediate in the synthesis of fluorinated beta-hydroxy acids, which exhibited improved pharmacokinetic properties compared to their non-fluorinated counterparts. The study also reported that the introduction of fluorine atoms at the 4-position of the butyric acid scaffold significantly influenced the compound's interaction with target enzymes, leading to enhanced inhibitory activity.

In addition to its role in drug synthesis, 4,4-Difluoro-3-hydroxy-butyric acid ethyl ester has been investigated for its potential as a building block in the development of prodrugs. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) explored its use in the design of ester-based prodrugs, which can improve the delivery and release of active pharmaceutical ingredients (APIs). The researchers found that the fluorinated ester moiety facilitated controlled release of the API under physiological conditions, thereby optimizing therapeutic efficacy and reducing side effects. This finding underscores the compound's potential in addressing challenges related to drug delivery and bioavailability.

Another area of interest is the compound's application in the synthesis of fluorinated polymers and materials. A 2023 study in ACS Applied Materials & Interfaces reported the incorporation of 4,4-Difluoro-3-hydroxy-butyric acid ethyl ester into polymer backbones to create materials with unique properties, such as enhanced thermal stability and resistance to degradation. These materials have potential applications in medical devices, drug delivery systems, and tissue engineering, further expanding the compound's utility beyond traditional pharmaceutical uses.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4,4-Difluoro-3-hydroxy-butyric acid ethyl ester. Recent advancements in catalytic fluorination and green chemistry approaches have addressed some of these issues. For instance, a 2023 publication in Organic Process Research & Development highlighted a novel catalytic method for the efficient synthesis of this compound, reducing the need for hazardous reagents and improving yield. Such innovations are critical for ensuring the compound's accessibility and scalability for industrial applications.

In conclusion, 4,4-Difluoro-3-hydroxy-butyric acid ethyl ester (CAS: 145374-00-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its role as a versatile intermediate, coupled with its potential in drug design, prodrug development, and material science, makes it a subject of ongoing investigation. Future research is expected to further explore its applications, particularly in the context of personalized medicine and targeted therapies. As synthetic methodologies and analytical techniques advance, the compound's utility is likely to expand, offering new opportunities for innovation in the pharmaceutical and biomedical fields.